Cas no 16478-99-2 (Quinoxaline, 6,6'-oxybis[2,3-diphenyl-)

• Product Name: Quinoxaline, 6,6'-oxybis[2,3-diphenyl-
• CAS No: 16478-99-2
• MF: C₄₀H₂₆N₄O
• MW: 578.660648822784
• CID: 2780997
• PubChem ID: 2831916
• Update Time: 2025-04-21

Quinoxaline, 6,6'-oxybis[2,3-diphenyl- Chemical and Physical Properties

Names and Identifiers

• Quinoxaline, 6,6'-oxybis[2,3-diphenyl-
• AKOS001586948
• 16478-99-2
• 6,6'-oxybis(2,3-diphenylquinoxaline)
• 6-[(2,3-diphenylquinoxalin-6-yl)oxy]-2,3-diphenylquinoxaline
• STK388930
• DTXSID30385312

• Inchi： 1S/C40H26N4O/c1-5-13-27(14-6-1)37-39(29-17-9-3-10-18-29)43-35-25-31(21-23-33(35)41-37)45-32-22-24-34-36(26-32)44-40(30-19-11-4-12-20-30)38(42-34)28-15-7-2-8-16-28/h1-26H
• InChI Key： AQAUIOKBAKWRSC-UHFFFAOYSA-N
• SMILES： O(C1C=CC2=C(C=1)N=C(C1C=CC=CC=1)C(C1C=CC=CC=1)=N2)C1C=CC2=C(C=1)N=C(C1C=CC=CC=1)C(C1C=CC=CC=1)=N2

Computed Properties

• Exact Mass: 578.21066147Da
• Monoisotopic Mass: 578.21066147Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 45
• Rotatable Bond Count: 6
• Complexity: 834
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.7
• Topological Polar Surface Area: 60.8Ų